Cas no 72667-91-5 (BENZENE, 1,4-DIMETHOXY-2-(1-METHYLETHENYL)-)

• Product Name: BENZENE, 1,4-DIMETHOXY-2-(1-METHYLETHENYL)-
• CAS No: 72667-91-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD20384580
• CID: 3366534
• PubChem ID: 13086557
• Update Time: 2025-06-28

BENZENE, 1,4-DIMETHOXY-2-(1-METHYLETHENYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1,4-DIMETHOXY-2-(1-METHYLETHENYL)-
• 1,4-dimethoxy-2-(prop-1-en-2-yl)benzene
• 1,4-Dimethoxy-2-(1-methylethenyl)benzene
• SCHEMBL19122280
• 2-isopropenyl-1,4-dimethoxybenzene
• Y14725
• DTXSID201275789
• 72667-91-5
• AKOS013993571
• 1,4-dimethoxy-2-prop-1-en-2-ylbenzene

• MDL： MFCD20384580
• Inchi： 1S/C11H14O2/c1-8(2)10-7-9(12-3)5-6-11(10)13-4/h5-7H,1H2,2-4H3
• InChI Key： NRYABSONPPTOIQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(=C)C)OC

Computed Properties

• Exact Mass: 178.099379685Da
• Monoisotopic Mass: 178.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on BENZENE, 1,4-DIMETHOXY-2-(1-METHYLETHENYL)-

Recent Advances in the Study of BENZENE, 1,4-DIMETHOXY-2-(1-METHYLETHENYL)- (CAS: 72667-91-5): A Comprehensive Research Brief

The compound BENZENE, 1,4-DIMETHOXY-2-(1-METHYLETHENYL)- (CAS: 72667-91-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development, material science, and synthetic chemistry. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated that 72667-91-5 can be efficiently transformed into derivatives with enhanced biological activity, particularly in the context of anti-inflammatory and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate key signaling pathways involved in inflammation, suggesting its potential as a lead compound for developing novel therapeutics.

In addition to its pharmacological applications, recent research has explored the compound's utility in material science. Its unique electronic properties and stability under various conditions make it an attractive candidate for use in organic electronics and photovoltaics. A team from MIT reported in Advanced Materials that derivatives of 72667-91-5 exhibit excellent charge transport properties, which could pave the way for more efficient organic solar cells. This interdisciplinary approach underscores the versatility of the compound and its relevance across multiple scientific domains.

The synthetic methodologies for producing BENZENE, 1,4-DIMETHOXY-2-(1-METHYLETHENYL)- have also seen significant improvements. Recent publications in Organic Letters describe novel catalytic systems that enable the efficient and scalable synthesis of the compound, addressing previous challenges related to yield and purity. These advancements are critical for ensuring the compound's availability for further research and potential commercialization.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and optimizing its therapeutic potential. Ongoing studies are investigating its pharmacokinetics and toxicological profile, which are essential for translating laboratory findings into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, the recent research on BENZENE, 1,4-DIMETHOXY-2-(1-METHYLETHENYL)- (CAS: 72667-91-5) highlights its multifaceted potential in both biomedical and material science applications. The compound's unique properties and the advancements in its synthesis and application underscore its importance as a subject of ongoing research. Future studies will likely focus on further elucidating its biological mechanisms and exploring its commercial viability, making it a compound to watch in the coming years.